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Compound of Interest

Compound Name: 4-Isopropoxycyclohexanone

Cat. No.: B1319493 Get Quote

For scientists and professionals engaged in drug discovery and development, the accessibility

and purity of chemical intermediates are paramount. 4-Isopropoxycyclohexanone, a key

building block in synthetic chemistry, presents a case study in navigating the landscape of

specialty chemical procurement. This technical guide provides an in-depth analysis of its

commercial availability, supplier specifications, and essential technical data to support its

application in research and development.

Commercial Availability and Supplier Overview
4-Isopropoxycyclohexanone is available from a range of chemical suppliers, catering

primarily to the research and development market. The compound is typically offered in small

quantities, from milligrams to grams, with options for bulk or custom synthesis upon request. A

comparative analysis of offerings from prominent suppliers is presented below.

Table 1: Comparison of Commercial Suppliers for 4-Isopropoxycyclohexanone (CAS: 69697-

46-7)
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Supplier
Product
Code/Name

Purity
Available
Quantities

Notes

Aladdin Scientific
ALA-I194643-

100mg
min 97% 100 mg

Listed as a

Protein Degrader

Building Block.[1]

Arctom Scientific AACS-AS45232 Not Specified Flexible Sizes
In-stock reagent

sizes available.

CymitQuimica 10-F209199 Not Specified 100 mg -

TCI Not Specified Not Specified Not Specified
Listed with CAS

69697-46-7.[2]

Chemrio Not Specified Not Specified Not Specified

Product page

indicates

unavailability at

times.[3][4]

Note: Availability and specifications are subject to change. It is recommended to consult the

supplier's website for the most current information.

Synthesis and Chemical Properties
Understanding the synthetic routes to 4-Isopropoxycyclohexanone can provide insights into

potential impurities and inform its application. A patented method describes the synthesis via

the oxidation of 4-isopropoxycyclohexanol.[3]

Example Synthesis Protocol:
A solution of 15.8g of 4-isopropoxycyclohexanol in 150mL of methylene chloride is placed in a

500mL autoclave. To this, 0.5g of a specified catalyst, 0.5mL of hydrochloric acid (25 wt%

solution), and 0.09g of potassium nitrite are added. Oxygen is continuously introduced at

1MPa, and the mixture is stirred and reacted at 30°C for 3 hours. Following the reaction, the

mixture is washed with water, and the organic phase is separated. The organic layer is then

dried over anhydrous sodium sulfate, and the solvent is removed by distillation to yield 4-
isopropoxycyclohexanone as a colorless solid.[3] This process boasts a high yield of 94.7%.

[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://arctomsci.com/69697-46-7-AC158396-1
https://www.tci-chemical-trading.com/product/CT001068048
https://patents.google.com/patent/CN112778108A/en
http://chemrio.com:9999/shop/product/4-isopropoxycyclohexanone-253600
https://www.benchchem.com/product/b1319493?utm_src=pdf-body
https://patents.google.com/patent/CN112778108A/en
https://www.benchchem.com/product/b1319493?utm_src=pdf-body
https://www.benchchem.com/product/b1319493?utm_src=pdf-body
https://patents.google.com/patent/CN112778108A/en
https://patents.google.com/patent/CN112778108A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Synthesis Workflow
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Isopropoxycyclohexanone.

Physicochemical and Safety Data
While a comprehensive, verified Safety Data Sheet (SDS) specifically for 4-
Isopropoxycyclohexanone is not readily available in the public domain from all suppliers,

hazard information for structurally related ketones provides a basis for safe handling protocols.

For instance, cyclohexanone is a flammable liquid and vapor, and is harmful if swallowed, in

contact with skin, or if inhaled. It can cause skin and eye irritation.[5][6] Given these similarities,

it is prudent to handle 4-Isopropoxycyclohexanone with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, and to work in a well-

ventilated fume hood.

Table 2: Physicochemical Properties of 4-Isopropoxycyclohexanone

Property Value Source

CAS Number 69697-46-7 Multiple Suppliers[1][7]

Molecular Formula C9H16O2 ChemicalBook[7]

Molecular Weight 156.22 g/mol ChemicalBook[7]

Appearance Colorless solid Patent CN112778108A[3]

Storage Room temperature Aladdin Scientific[1]

Applications in Research and Drug Development
4-Isopropoxycyclohexanone is categorized as a building block, particularly in the context of

protein degraders.[1] This suggests its utility in the synthesis of more complex molecules, such

as bifunctional degraders (e.g., PROTACs) or molecular glues, which are of significant interest

in modern drug discovery. The cyclohexanone core provides a versatile scaffold that can be

further functionalized to interact with specific protein targets or ligases.

Diagram 2: Logical Relationship in Drug Discovery
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Caption: The role of 4-Isopropoxycyclohexanone as a foundational element in the drug

discovery pipeline.

While direct pharmacological applications of 4-Isopropoxycyclohexanone have not been

extensively documented in publicly available literature, its importance lies in its role as a key

intermediate. Researchers and drug development professionals should consider this

compound as a valuable component in their synthetic toolbox for the creation of novel

therapeutics.

Conclusion
4-Isopropoxycyclohexanone is a commercially available specialty chemical with a clear role

as a synthetic building block. While a limited number of suppliers offer this compound, it is

accessible for research and development purposes. A thorough understanding of its synthesis,

physicochemical properties, and potential applications, coupled with stringent adherence to

safety protocols, will enable its effective use in the advancement of chemical and

pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. arctomsci.com [arctomsci.com]

2. 4-Isopropoxycyclohexanone｜CAS 69697-46-7｜TCIJT｜製品詳細 [tci-chemical-
trading.com]

3. CN112778108A - Synthesis method of 4-substituted cyclohexanone - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1319493?utm_src=pdf-body-img
https://www.benchchem.com/product/b1319493?utm_src=pdf-body
https://www.benchchem.com/product/b1319493?utm_src=pdf-body
https://www.benchchem.com/product/b1319493?utm_src=pdf-body
https://www.benchchem.com/product/b1319493?utm_src=pdf-custom-synthesis
https://arctomsci.com/69697-46-7-AC158396-1
https://www.tci-chemical-trading.com/product/CT001068048
https://www.tci-chemical-trading.com/product/CT001068048
https://patents.google.com/patent/CN112778108A/en
https://patents.google.com/patent/CN112778108A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 4-Isopropoxycyclohexanone | Chemrio [chemrio.com:9999]

5. assets.thermofisher.cn [assets.thermofisher.cn]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. 4-Isopropoxycyclohexanone CAS#: 69697-46-7 [m.chemicalbook.com]

To cite this document: BenchChem. [The Commercial Landscape of 4-
Isopropoxycyclohexanone: A Technical Guide for Researchers]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1319493#commercial-availability-
and-suppliers-of-4-isopropoxycyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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